molecular formula C16H16ClNOS B259010 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide

4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide

Cat. No. B259010
M. Wt: 305.8 g/mol
InChI Key: JVFRXJMJJBGRRB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide, also known as CMSE, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. CMSE is a benzamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The exact mechanism of action of 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide is not fully understood. However, studies have suggested that 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide may exert its effects by inhibiting the activity of certain enzymes and signaling pathways involved in pain and inflammation, cancer cell growth, and neurological disorders.
Biochemical and physiological effects
4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide has been shown to have various biochemical and physiological effects. In animal models, 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide has been shown to reduce inflammation, alleviate pain, inhibit cancer cell growth, and protect against neurological damage. Additionally, 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide has been shown to have antioxidant and free radical scavenging properties.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide in lab experiments is its potential as a new drug candidate for the treatment of pain, inflammation, cancer, and neurological disorders. Additionally, 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide has been shown to have low toxicity in animal models, suggesting its potential as a safe drug candidate. However, one limitation of using 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide in lab experiments is its limited availability, as it is not commercially available and must be synthesized in the lab.

Future Directions

There are several future directions for research on 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide. One direction is the development of new 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide derivatives with improved pharmacological properties. Another direction is the study of 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide in human clinical trials to determine its safety and efficacy as a new drug candidate. Additionally, further research is needed to fully understand the mechanism of action of 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide and its potential as a treatment for various diseases.

Synthesis Methods

4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide has been synthesized using various methods, including the reaction of 4-chlorobenzyl chloride with thiourea to form 4-chlorobenzylthiourea, which is then reacted with ethyl bromoacetate to form 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide. Another method involves the reaction of 4-chlorobenzylamine with thiourea to form 4-chlorobenzylthiourea, which is then reacted with ethyl chloroformate to form 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide.

Scientific Research Applications

4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide has been used in various scientific research applications, including the study of pain and inflammation, cancer, and neurological disorders. 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide has been shown to have anti-inflammatory and analgesic effects in animal models, making it a potential candidate for the development of new pain medications. Additionally, 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide has been shown to inhibit the growth of cancer cells in vitro, suggesting its potential as a cancer treatment. 4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide has also been shown to have neuroprotective effects in animal models of neurological disorders, including Alzheimer's disease and Parkinson's disease.

properties

Product Name

4-{[(4-chlorophenyl)sulfanyl]methyl}-N-ethylbenzamide

Molecular Formula

C16H16ClNOS

Molecular Weight

305.8 g/mol

IUPAC Name

4-[(4-chlorophenyl)sulfanylmethyl]-N-ethylbenzamide

InChI

InChI=1S/C16H16ClNOS/c1-2-18-16(19)13-5-3-12(4-6-13)11-20-15-9-7-14(17)8-10-15/h3-10H,2,11H2,1H3,(H,18,19)

InChI Key

JVFRXJMJJBGRRB-UHFFFAOYSA-N

SMILES

CCNC(=O)C1=CC=C(C=C1)CSC2=CC=C(C=C2)Cl

Canonical SMILES

CCNC(=O)C1=CC=C(C=C1)CSC2=CC=C(C=C2)Cl

Origin of Product

United States

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